Cas no 174468-55-4 (4-Fluoro-5-(4-methylpiperazin-1-yl)benzene-1,2-diamine)

4-Fluoro-5-(4-methylpiperazin-1-yl)benzene-1,2-diamine is a fluorinated aromatic diamine derivative featuring a substituted piperazine moiety. This compound is of interest in pharmaceutical and organic synthesis due to its dual functional groups (diamine and fluoro substituent), which enhance its reactivity in heterocycle formation and cross-coupling reactions. The presence of the 4-methylpiperazine group improves solubility and offers potential for further derivatization, making it valuable in medicinal chemistry for drug discovery applications. Its structural features suggest utility as a building block for bioactive molecules, particularly in the development of kinase inhibitors or antimicrobial agents. The compound's stability and well-defined reactivity profile make it a reliable intermediate for specialized synthetic pathways.

4-Fluoro-5-(4-methylpiperazin-1-yl)benzene-1,2-diamine structure

174468-55-4 structure

Product Name:4-Fluoro-5-(4-methylpiperazin-1-yl)benzene-1,2-diamine

CAS No:174468-55-4

MF:C₁₁H₁₇FN₄

MW:224.277885198593

MDL:MFCD12022601

CID:1023597

PubChem ID:10656760

Update Time:2025-05-28

4-Fluoro-5-(4-methylpiperazin-1-yl)benzene-1,2-diamine Chemical and Physical Properties

Names and Identifiers

- 4-Fluoro-5-(4-methylpiperazin-1-yl)benzene-1,2-diamine
- 4‐FLUORO‐5‐(4‐METHYLPIPERAZIN‐1‐YL)BENZENE‐1,2‐DIAMINE
- 1,2-Benzenediamine, 4-fluoro-5-(4-methyl-1-piperazinyl)-
- 1,2-diamino-4-fluoro-5-(4-methyl-1-piperazinyl)benzene
- 4-fluoro-5-(N-methylpiperazino)benzene-1,2-diamine
- 5-fluoro-4-(4-methylpiperazino)-1,2-phenylenediamine
- AK102930
- ANW-65268
- CTK0E4103
- F90103
- KB-242144
- SureCN2312002
- 4-Fluoro-5-(4-methyl-piperazin-1-yl)-benzene-1,2-diamine
- SCHEMBL2312002
- C11H17FN4
- AKOS016005256
- CCAMLNGJMVMMOV-UHFFFAOYSA-N
- 4-fluoro-5-(4-methyl-piperazin-1-yl)benzene-1,2-diamine
- SB34270
- 174468-55-4
- DTXSID70443107
- 4-fluoro-5-(4-methylpiperazin-1-yl)-1,2-phenylenediamine
- MDL： MFCD12022601
- Inchi： 1S/C11H17FN4/c1-15-2-4-16(5-3-15)11-7-10(14)9(13)6-8(11)12/h6-7H,2-5,13-14H2,1H3
- InChI Key： CCAMLNGJMVMMOV-UHFFFAOYSA-N
- SMILES： FC1=CC(=C(C=C1N1CCN(C)CC1)N)N

Computed Properties

Exact Mass: 224.14391
Monoisotopic Mass: 224.14372472g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 1
Complexity: 230
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.6
Topological Polar Surface Area: 58.5Å²

Experimental Properties

Density: 1.2±0.1 g/cm3
Boiling Point: 421.2±45.0 °C at 760 mmHg
Flash Point: 208.5±28.7 °C
PSA: 58.52
Vapor Pressure: 0.0±1.0 mmHg at 25°C

4-Fluoro-5-(4-methylpiperazin-1-yl)benzene-1,2-diamine Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

4-Fluoro-5-(4-methylpiperazin-1-yl)benzene-1,2-diamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	F792055-50mg	4-Fluoro-5-(4-methylpiperazin-1-yl)benzene-1,2-diamine	174468-55-4		50mg	$ 50.00	2022-06-04
TRC	F792055-100mg	4-Fluoro-5-(4-methylpiperazin-1-yl)benzene-1,2-diamine	174468-55-4		100mg	$ 70.00	2022-06-04
TRC	F792055-500mg	4-Fluoro-5-(4-methylpiperazin-1-yl)benzene-1,2-diamine	174468-55-4		500mg	$ 230.00	2022-06-04
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	65R0186-1g	4-Fluoro-5-(4-methyl-piperazin-1-yl)-benzene-1,2-diamine	174468-55-4	97%	1g	11702.99CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	65R0186-5g	4-Fluoro-5-(4-methyl-piperazin-1-yl)-benzene-1,2-diamine	174468-55-4	97%	5g	41384.47CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	65R0186-25g	4-Fluoro-5-(4-methyl-piperazin-1-yl)-benzene-1,2-diamine	174468-55-4	97%	25g	157057.45CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	65R0186-500mg	4-Fluoro-5-(4-methyl-piperazin-1-yl)-benzene-1,2-diamine	174468-55-4	97%	500mg	6275.51CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	65R0186-250mg	4-Fluoro-5-(4-methyl-piperazin-1-yl)-benzene-1,2-diamine	174468-55-4	97%	250mg	3561.78CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	65R0186-100mg	4-Fluoro-5-(4-methyl-piperazin-1-yl)-benzene-1,2-diamine	174468-55-4	97%	100mg	2204.91CNY	2021-05-08
eNovation Chemicals LLC	Y1005724-250mg	4-Fluoro-5-(4-methyl-piperazin-1-yl)-benzene-1,2-diamine	174468-55-4	95%	250mg	$480	2024-07-28

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